1-Methyl-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)triazole-4-carboxamide

• IUPAC Name: 1-methyl-N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)triazole-4-carboxamide
• InChI: InChI=1S/C13H13N7OS/c1-19-6-10(17-18-19)13(21)16-8-4-20(5-8)12-11-9(2-3-22-11)14-7-15-12/h2-3,6-8H,4-5H2,1H3,(H,16,21)
• InChI Key: MKQAOQJNTBMZNP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NC2CN(C2)C3=NC=NC4=C3SC=C4
• Molecular Formula: C13H13N7OS
• Molecular Weight: 315.36 g/mol

Description

Thieno[3,2-d]pyrimidines represent an important class of chemical compounds with diverse biological activities. They are used as versatile synthons for the preparation of various derivatives.

Synthesis Analysis

The most common synthetic methods of thieno[3,2-d]pyrimidin-4-ones involve cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal (DMF-DMA); in addition to a primary amine.

Molecular Structure Analysis

The molecular structure of thieno[3,2-d]pyrimidines can be analyzed using techniques like IR spectroscopy and NMR spectroscopy.

Chemical Reactions Analysis

The synthesis of thienopyrimidine-4-one derivatives can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of thieno[3,2-d]pyrimidines can be analyzed using techniques like melting point determination and IR spectroscopy.

Mechanism of Action

Some thieno[3,2-d]pyrimidine derivatives have been synthesized as EZH2 inhibitors, showing antiproliferative activity against various cancer cell lines.

Safety and Hazards

The safety and hazards of thieno[3,2-d]pyrimidines would depend on the specific compound and its biological activity. Some derivatives have shown low toxicity against certain cell lines.

Future Directions

Thieno[3,2-d]pyrimidines have shown promise in various areas, particularly as antitumor agents. Future research could focus on further optimization and evaluation of these compounds as therapeutic agents.